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Introduction

MC1046 is a primary metabolite of the synthetic vitamin D3 analog, calcipotriol (MC903), a
compound widely utilized in the topical treatment of psoriasis. Understanding the in vitro
characteristics of MC1046 is crucial for elucidating the metabolic fate and overall
pharmacological profile of calcipotriol. This technical guide provides a comprehensive overview
of the in vitro studies of MC1046, focusing on its biological activity, the experimental protocols
used for its characterization, and its relationship within the broader vitamin D signaling
pathway.

MC1046 is formed through the oxidation of the 24-hydroxyl group of calcipotriol, resulting in a
24-keto derivative.[1] In vitro studies have been instrumental in characterizing its formation and
biological significance, revealing that it is a product of metabolism in human keratinocytes.[1] A
key finding from these studies is that MC1046 exhibits significantly reduced biological activity
compared to its parent compound, calcipotriol.[2]

Quantitative Data Summary

While specific IC50 and VDR binding affinity values for MC1046 are not extensively reported in
publicly available literature, comparative studies have provided a qualitative and semi-
guantitative understanding of its potency. The available data consistently indicates that the
biological activity of MC1046 is substantially lower than that of calcipotriol.
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Signaling Pathway

The biological effects of vitamin D analogs, including calcipotriol and its metabolites, are
primarily mediated through the Vitamin D Receptor (VDR), a nuclear transcription factor. The
binding of a ligand to the VDR initiates a cascade of molecular events that ultimately modulate
gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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